Cas no 1804486-52-9 (3-Amino-2-cyano-5-(difluoromethyl)pyridine-6-sulfonamide)

• Product Name: 3-Amino-2-cyano-5-(difluoromethyl)pyridine-6-sulfonamide
• CAS No: 1804486-52-9
• MF: C₇H₆F₂N₄O₂S
• MW: 248.209946155548
• CID: 4853336
• Update Time: 2025-08-04

3-Amino-2-cyano-5-(difluoromethyl)pyridine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-cyano-5-(difluoromethyl)pyridine-6-sulfonamide

• Inchi： 1S/C7H6F2N4O2S/c8-6(9)3-1-4(11)5(2-10)13-7(3)16(12,14)15/h1,6H,11H2,(H2,12,14,15)
• InChI Key： AAUMMRCGGNGTHH-UHFFFAOYSA-N
• SMILES： S(C1C(C(F)F)=CC(=C(C#N)N=1)N)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 398
• XLogP3: 0.3
• Topological Polar Surface Area: 131

Additional information on 3-Amino-2-cyano-5-(difluoromethyl)pyridine-6-sulfonamide

Introduction to 3-Amino-2-cyano-5-(difluoromethyl)pyridine-6-sulfonamide (CAS No. 1804486-52-9)

3-Amino-2-cyano-5-(difluoromethyl)pyridine-6-sulfonamide is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1804486-52-9, represents a sophisticated molecular structure that combines functional groups such as amino, cyano, difluoromethyl, and sulfonamide, making it a versatile scaffold for the development of novel bioactive molecules.

The structural composition of 3-amino-2-cyano-5-(difluoromethyl)pyridine-6-sulfonamide positions it as a promising candidate for further exploration in drug discovery programs. The presence of multiple reactive sites allows for diverse chemical modifications, which can be leveraged to optimize pharmacokinetic properties, enhance binding affinity to biological targets, and improve overall therapeutic efficacy. In recent years, there has been a growing interest in pyridine derivatives due to their demonstrated potential in addressing various therapeutic challenges.

One of the most compelling aspects of this compound is its incorporation of a difluoromethyl group. This substituent is well-documented for its ability to modulate metabolic stability, lipophilicity, and binding interactions with biological targets. The difluoromethyl group can significantly influence the pharmacokinetic profile of drug candidates by enhancing their metabolic resistance and improving their bioavailability. Such properties make 3-amino-2-cyano-5-(difluoromethyl)pyridine-6-sulfonamide an attractive intermediate for the synthesis of next-generation therapeutics.

The sulfonamide moiety in the molecular structure further contributes to the compound's potential as a pharmacophore. Sulfonamides are widely recognized for their biological activity across multiple therapeutic areas, including antibacterial, antiviral, and anti-inflammatory applications. The sulfonamide group often serves as a critical interaction point with biological targets, facilitating the development of high-affinity ligands. In the context of 3-amino-2-cyano-5-(difluoromethyl)pyridine-6-sulfonamide, the sulfonamide functionality may play a pivotal role in mediating interactions with enzymes or receptors relevant to specific disease pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of this compound with potential biological targets. These studies suggest that 3-amino-2-cyano-5-(difluoromethyl)pyridine-6-sulfonamide may exhibit inhibitory activity against key enzymes involved in cancer metabolism and inflammation. Preliminary experimental data support these predictions, demonstrating promising effects in vitro that warrant further investigation.

The synthesis of 3-amino-2-cyano-5-(difluoromethyl)pyridine-6-sulfonamide involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps include the introduction of the cyano group at the 2-position of the pyridine ring, followed by functionalization at the 5-position with the difluoromethyl group. The final step involves incorporating the sulfonamide moiety at the 6-position through nucleophilic substitution or other suitable coupling reactions. Advanced synthetic methodologies, such as transition-metal catalysis and flow chemistry, may be employed to enhance efficiency and scalability.

In parallel with synthetic efforts, there is an increasing focus on green chemistry principles to minimize environmental impact during drug development. Researchers are exploring sustainable synthetic routes for 3-amino-2-cyano-5-(difluoromethyl)pyridine-6-sulfonamide, including solvent-free reactions and biocatalytic approaches. These innovations not only align with global sustainability goals but also improve process economics by reducing waste generation and energy consumption.

The pharmacological evaluation of 3-amino-2-cyano-5-(difluoromethyl)pyridine-6-sulfonamide has revealed intriguing properties that make it a valuable asset in medicinal chemistry libraries. Initial pharmacokinetic studies indicate favorable absorption, distribution, metabolism, and excretion (ADME) profiles, suggesting its potential for clinical translation. Additionally, preliminary toxicological assessments have shown no significant adverse effects at tested doses, paving the way for more extensive preclinical investigations.

One particularly exciting area of research involves exploring the antimicrobial potential of 3-amino-2-cyano-5-(difluoromethyl)pyridine-6-sulfonamide. The combination of structural features such as the amino group, cyano substituent, and sulfonamide moiety may confer broad-spectrum activity against resistant bacterial strains. This aligns with urgent global efforts to combat antibiotic resistance by discovering novel antimicrobial agents with unique mechanisms of action.

The role of computational tools in accelerating drug discovery cannot be overstated. Machine learning models have been trained on large datasets containing pyridine derivatives to predict bioactivity and optimize molecular structures. These models have successfully identified promising candidates like 3-amino-2-cyano-5-(difluoromethyl)pyridine-6-sulfonamide, highlighting their utility in virtual screening campaigns. Such approaches significantly reduce time-to-market by prioritizing compounds with high potential for success.

Future directions for research on 3-amino-2-cyano-5-(difluoromethyl)pyridine-6-sulfonamide include exploring its role in modulating immune responses and inflammatory pathways. Given its structural similarities to known immunomodulatory agents, this compound may serve as a lead structure for developing treatments targeting autoimmune diseases or chronic inflammation disorders.

The versatility of this compound also extends to its application in material science and agrochemicals. Functional derivatives can be designed to exhibit specific properties relevant to these industries, such as enhanced stability or improved bioavailability for crop protection agents.

In conclusion,3-amino--cyano--5--(difluoromethyl)pyridine--6--sulfonamide (CAS No.: 1804486--52--9) stands out as a multifaceted compound with significant potential across pharmaceuticals, material science,and agrochemical applications Its unique structural features, combined with promising preliminary findings,make it a compelling subject for further research and development efforts aimed at addressing unmet medical needs